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Atriopeptin I Binding Affinity Across Receptor
Subtypes

A 1989 study distinguished two subtypes of Atrial Natriuretic Peptide (ANP) receptors based on their

immunochemical features and affinity for atriopeptin I (ANP5-25). The table below summarizes the key

experimental findings [1].

Receptor Type
Tissue Location
(Bovine)

Affinity for
Atriopeptin I
(K_D)

Immunochemical Reactivity

Type I (ANP
Receptor)

Lung, Kidney,
Ovary, Choroid

Plexus

~10⁻⁹ M
(Moderate) [1]

Strongly cross-reacted with antiserum
raised against bovine lung ANP receptor

[1]

Type II (ANP
Receptor)

Adrenal Cortex,

Vascular Tissues

~10⁻⁶ M (Weak)

[1]

Recognized only weakly by the same

antiserum [1]

The core finding is a 1,000-fold difference in atriopeptin I affinity, which served as a key functional

distinction between the two receptor subtypes [1].
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Experimental Methodology Overview

The key experiments from the 1989 study that generated the data above were conducted as follows [1]:

Immunochemical Subtyping: Triton X-100 extracts were prepared from various bovine tissues

(lung, kidney, adrenal, etc.). These extracts were incubated with an antiserum raised against the
purified ANP receptor from bovine lung. The strength of cross-reactivity was measured to classify

receptors as Type I or Type II.
Ligand Binding Specificity: The binding affinity (K_D) of atriopeptin I for the receptors in different

tissues was determined through competitive binding assays.
Structural Analysis: Receptors from both types were affinity-labeled and analyzed by SDS-PAGE
(Sodium Dodecyl Sulfate–Polyacrylamide Gel Electrophoresis) under reducing and non-reducing
conditions to determine their molecular weights and subunit structures. The analysis revealed that

both type I and type II receptors had similar disulfide-linked dimeric structures [1].

Natriuretic Peptide Receptor Classification

The following diagram summarizes the modern classification of natriuretic peptide receptors and their

interactions. The "Type I/II" distinction from the 1989 study generally corresponds to the NPR-A and NPR-C

receptors defined later [2] [3].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/2558113/
https://pubmed.ncbi.nlm.nih.gov/2558113/
https://www.sciencedirect.com/topics/neuroscience/natriuretic-peptide-receptor-b
https://en.wikipedia.org/wiki/Atrial_natriuretic_peptide
https://www.smolecule.com/products/s1819741?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Cell Surface Receptors

Natriuretic Peptides (Ligands)

ANP BNPCNP

NPR-A (GC-A)

 High Affinity

NPR-C (Clearance R.)

 Equal Affinity  Lower Affinity Equal Affinity

NPR-B (GC-B)

 High Affinity  Equal Affinity

cGMP Production
(Vasodilation, Natriuresis)

Ligand Clearance
(Internalization & Degradation)

Click to download full resolution via product page

Research Guidance and Next Steps

The available data is from a single, older study. For a robust and contemporary comparison guide, consider

these steps:

Explore Modern Databases: Use resources like PubMed and UniProt to search for recent studies
on "NPR-A ligand specificity," "NPR-C binding affinity," or the structural determinants of natriuretic

peptide receptor selectivity, which was a topic of more recent research [4].
Investigate Structural Data: The structural basis for receptor specificity and degeneracy has been

elucidated. Look for crystal structures of NPR-C in complex with ANP, BNP, and CNP to understand
the molecular interactions at a deeper level [4].

Expand on Experimental Methods: Modern techniques like Surface Plasmon Resonance (SPR)
for real-time binding kinetics and cGMP accumulation assays to measure functional receptor activity

are now standard. Incorporating these would update the experimental protocols significantly.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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